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Compound of Interest

Compound Name: Drazoxolon

Cat. No.: B15551554

Disclaimer: Drazoxolon is an obsolete oxazole fungicide, and as such, extensive recent data
on its environmental fate and persistence in soil is limited. This guide synthesizes available
information on Drazoxolon and supplements it with data on the broader class of oxazole and
isoxazole fungicides to provide a comprehensive overview for researchers, scientists, and drug
development professionals. The information regarding related fungicide classes should be
interpreted as indicative of potential behavior and not as a direct substitute for Drazoxolon-
specific data.

Introduction

Drazoxolon, chemically known as 4-(2-chlorophenylhydrazono)-3-methyl-5-isoxazolone, was
historically used as a foliar fungicide to control a range of fungal diseases on various crops.[1]
Understanding the environmental fate and persistence of such compounds in soil is crucial for
assessing potential long-term environmental impacts. The key processes governing the
environmental fate of pesticides like Drazoxolon in soil are degradation, sorption, and mobility
(leaching). These processes are influenced by the physicochemical properties of the pesticide,
soil characteristics, and environmental conditions.

Physicochemical Properties of Drazoxolon

A summary of the known physicochemical properties of Drazoxolon is presented in Table 1.
These properties are fundamental to understanding its behavior in the soil environment.

Table 1: Physicochemical Properties of Drazoxolon
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Property Value Reference

Chemical Formula C10HsCIN3O2 [2]

Molecular Weight 237.64 g/mol [2]

CAS Registry Number 5707-69-7 [3]

Appearance White, odorless amorphous [No specific citation found]
powder

Water Solubility Information not available

Vapor Pressure Information not available

Log Kow (Octanol-Water ) )
N o Information not available
Partition Coefficient)

Environmental Fate in Soil

The environmental fate of Drazoxolon in solil is determined by a combination of degradation,
sorption, and transport processes.

Degradation and Persistence

Degradation is the breakdown of a pesticide in the environment, and its rate is often expressed
as a half-life (DTso), the time it takes for 50% of the initial concentration to dissipate.[4]
Pesticide degradation in soil can occur through microbial and abiotic (e.g., hydrolysis,
photolysis) pathways.[5]

Specific quantitative data on the soil half-life of Drazoxolon is not readily available in the
reviewed literature. However, for the broader class of azole fungicides, persistence in soil can
be highly variable. For instance, some azole fungicides are reported to be resistant to microbial
degradation.[6] The persistence of a pesticide is generally categorized as low (<16-day half-
life), moderate (16-59 days), or high (>60 days).[4] Given the lack of specific data, a
precautionary approach would be to consider the potential for moderate to high persistence for
Drazoxolon in the absence of contrary evidence.

Table 2: Representative Soil Half-Life Data for Azole Fungicides (for comparative purposes)
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o Typical Soil Half- .
Fungicide (Class) ] . Conditions Reference
Life (DTso) in days

Tebuconazole ) [No specific citation
] 50 - 468 Field

(Triazole) found]

Fluconazole (Triazole)  Very persistent Laboratory [7]

Propiconazole ] [No specific citation
_ 40 - 365 Field

(Triazole) found]

Sorption and Mobility

Sorption is the process by which a pesticide binds to soil particles, which significantly
influences its mobility and availability for degradation or uptake by organisms. The organic
carbon-water partition coefficient (Koc) is a key parameter used to predict the potential for a
pesticide to move with water in soil. A higher Koc value indicates stronger binding to soil and
lower mobility.

Specific Koc or Kd (soil-water partition coefficient) values for Drazoxolon are not available in
the public domain. For oxazole and other azole fungicides, sorption is influenced by soil
properties such as organic matter content and pH. Generally, fungicides with lower water
solubility and higher Log Kow values tend to have higher Koc values and are less mobile.

The potential for leaching can be qualitatively assessed using the Groundwater Ubiquity Score
(GUS), which is calculated from the pesticide's half-life and Koc. Without these values for
Drazoxolon, a definitive assessment of its leaching potential cannot be made.

Table 3: Representative Soil Sorption Data for Azole Fungicides (for comparative purposes)
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Fungicide (Class) Koc (mLI/g) Mobility Class Reference

Tebuconazole ) . [No specific citation
_ 766 - 4,557 Slight to Immobile

(Triazole) found]

Propiconazole ) . [No specific citation
) 1,778 - 4,168 Slight to Immobile

(Triazole) found]

S . [No specific citation
Myclobutanil (Triazole) 485 - 1,800 Low to Slight found
oun

Experimental Protocols

Detailed experimental protocols specifically for studying the environmental fate of Drazoxolon
in soil are not readily available. However, standardized methods are widely used for assessing
the degradation and sorption of pesticides.

Soil Half-Life Determination (General Protocol)

The determination of a pesticide's half-life in solil is typically conducted through laboratory or
field dissipation studies.[4]

Objective: To determine the rate of degradation of a pesticide in soil under controlled laboratory
or field conditions.

Methodology:

o Soil Selection: Use of one or more soil types with varying characteristics (e.g., texture,
organic matter content, pH).

e Spiking: A known concentration of the pesticide is applied to the soil samples.

« Incubation: Soil samples are incubated under controlled conditions of temperature, moisture,
and light (for laboratory studies) or exposed to ambient conditions (for field studies).

o Sampling: Soil samples are collected at various time intervals.

o Extraction: The pesticide is extracted from the soil samples using an appropriate solvent.
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e Analysis: The concentration of the pesticide in the extracts is determined using a suitable
analytical method, such as High-Performance Liquid Chromatography (HPLC) or Gas
Chromatography (GC) coupled with a mass spectrometer (MS).

o Data Analysis: The dissipation of the pesticide over time is plotted, and the half-life is
calculated using first-order kinetics.[8]
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Caption: Workflow for determining the soil half-life of a pesticide.

Soil Sorption (Koc) Determination (General Protocol)

The batch equilibrium method is a common laboratory procedure for determining the soil
sorption coefficient (Koc).[9]

Objective: To determine the extent to which a pesticide partitions between the soil and water
phases.

Methodology:

» Soil and Solution Preparation: Prepare a series of soil suspensions and pesticide solutions of
known concentrations.

o Equilibration: Mix the soil suspensions with the pesticide solutions and shake for a
predetermined time to reach equilibrium.

o Centrifugation: Separate the soil and water phases by centrifugation.
e Analysis: Determine the concentration of the pesticide remaining in the aqueous phase.

» Calculation: The amount of pesticide sorbed to the soil is calculated by difference. The soil-
water partition coefficient (Kd) is calculated as the ratio of the pesticide concentration in the
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soil to the concentration in the water at equilibrium. The Koc is then calculated by
normalizing the Kd value to the organic carbon content of the soil.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Environmental Fate and Persistence of Drazoxolon in
Soil: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551554#environmental-fate-and-persistence-of-
drazoxolon-in-soil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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